Cas no 1261927-95-0 (3-amino-5-(3-fluorophenyl)benzoic Acid)

• Product Name: 3-amino-5-(3-fluorophenyl)benzoic Acid
• CAS No: 1261927-95-0
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18319081
• CID: 1219638
• PubChem ID: 53225009
• Update Time: 2025-04-20

3-amino-5-(3-fluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(3-fluorophenyl)benzoic Acid
• 5-Amino-3'-fluoro-biphenyl-3-carboxylic acid
• 5-Amino-3'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 5-Amino-3'-fluorobiphenyl-3-carboxylic acid
• MFCD18319081
• DTXSID00688741
• A1-17693
• 1261927-95-0

• MDL： MFCD18319081
• Inchi： 1S/C13H10FNO2/c14-11-3-1-2-8(5-11)9-4-10(13(16)17)7-12(15)6-9/h1-7H,15H2,(H,16,17)
• InChI Key： VPINMYVZBWWVFP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives